Cas no 1003858-68-1 (4-fluoro-5-nitro-2,3-dihydro-1H-indole)

• Product Name: 4-fluoro-5-nitro-2,3-dihydro-1H-indole
• CAS No: 1003858-68-1
• MF: C₈H₇FN₂O₂
• MW: 182.151785135269
• CID: 4558713
• PubChem ID: 66914856
• Update Time: 2025-10-29

4-fluoro-5-nitro-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-5-nitro-2,3-dihydro-1H-indole
• 4-fluoro-5-nitro-2,3-dihydroindole
• 4-fluoro-5-nitroindoline
• 1H-Indole, 4-fluoro-2,3-dihydro-5-nitro-
• 4-fluoro-5-nitro-indoline
• TQP1230
• 4-fluoro-5-nitro-2,3-dihydro-indole
• 1003858-68-1
• SY161157
• SCHEMBL1126861
• MFCD27920246
• AT32445
• EN300-155975
• AKOS026728936
• DB-218913
• IZJPDEDMUHMSKG-UHFFFAOYSA-N

• Inchi： 1S/C8H7FN2O2/c9-8-5-3-4-10-6(5)1-2-7(8)11(12)13/h1-2,10H,3-4H2
• InChI Key： IZJPDEDMUHMSKG-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1CCN2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.049156g/mol
• Monoisotopic Mass: 182.049156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 182.15g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 57.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 4-fluoro-5-nitro-2,3-dihydro-1H-indole

4-Fluoro-5-nitro-2,3-dihydro-1H-indole (CAS No. 1003858-68-1): A Comprehensive Overview

4-Fluoro-5-nitro-2,3-dihydro-1H-indole (CAS No. 1003858-68-1) is a fluorinated nitroindole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a unique structural framework, combining a fluoro-substituted aromatic ring with a nitro group and a partially saturated indole core. Its molecular formula is C₈H₇FN₂O₂, with a molecular weight of 182.15 g/mol.

The growing interest in 4-fluoro-5-nitro-2,3-dihydro-1H-indole stems from its potential as a versatile building block in medicinal chemistry. Researchers are particularly intrigued by its ability to serve as a precursor for various biologically active compounds. The presence of both electron-withdrawing groups (fluoro and nitro) and the indole scaffold makes this compound a valuable intermediate in drug discovery programs targeting neurological disorders and inflammatory conditions.

Recent studies have highlighted the importance of fluoro-nitro indole derivatives in developing novel kinase inhibitors and GPCR modulators. The pharmaceutical industry's focus on personalized medicine and targeted therapies has increased demand for specialized heterocyclic compounds like 4-fluoro-5-nitro-2,3-dihydro-1H-indole. Its structural features allow for diverse chemical modifications, enabling researchers to fine-tune pharmacological properties while maintaining favorable drug-like characteristics.

From a synthetic chemistry perspective, 4-fluoro-5-nitro-2,3-dihydro-1H-indole presents interesting challenges and opportunities. The fluoro substituent at the 4-position and the nitro group at the 5-position create distinct electronic effects that influence reactivity patterns. Chemists have developed efficient routes to access this scaffold, often starting from commercially available fluoro-substituted anilines or through nitration of fluorinated indoles. The compound's stability under various reaction conditions makes it particularly useful for multi-step syntheses.

The physicochemical properties of 4-fluoro-5-nitro-2,3-dihydro-1H-indole contribute to its utility in drug development. With moderate lipophilicity (predicted LogP ~1.8) and good solubility in common organic solvents, this compound demonstrates favorable characteristics for medicinal chemistry applications. The nitro group serves as both a hydrogen bond acceptor and a potential site for further functionalization, while the fluoro atom enhances metabolic stability—a crucial factor in drug design.

In the context of current pharmaceutical trends, 4-fluoro-5-nitro-2,3-dihydro-1H-indole aligns with the growing demand for fluorinated bioactive compounds. The incorporation of fluorine atoms into drug candidates has become a strategic approach to improve potency, selectivity, and pharmacokinetic properties. This compound's structure offers multiple vectors for optimization, making it valuable for fragment-based drug discovery and lead optimization programs.

Beyond pharmaceutical applications, 4-fluoro-5-nitro-2,3-dihydro-1H-indole finds use in material science research. Its conjugated π-system and electron-deficient character make it interesting for developing organic electronic materials and photoactive compounds. Researchers are exploring its potential in creating novel fluorophores or as a component in charge-transfer complexes for optoelectronic applications.

The commercial availability of 4-fluoro-5-nitro-2,3-dihydro-1H-indole has expanded in recent years, reflecting its growing importance in chemical research. Suppliers typically offer this compound with high purity (>95%) for research and development purposes. Proper handling requires standard laboratory precautions, and storage recommendations generally suggest keeping the material in a cool, dry environment protected from light to maintain stability.

Analytical characterization of 4-fluoro-5-nitro-2,3-dihydro-1H-indole typically involves techniques such as HPLC, NMR spectroscopy (particularly ¹⁹F NMR for the fluorine atom), and mass spectrometry. These methods confirm identity and purity while providing valuable structural information. The compound's distinct spectral signatures facilitate its identification in complex reaction mixtures.

Looking ahead, the scientific community anticipates continued interest in 4-fluoro-5-nitro-2,3-dihydro-1H-indole and related fluorinated heterocycles. As drug discovery efforts increasingly focus on challenging biological targets, the need for structurally diverse and synthetically tractable building blocks will persist. This compound's combination of fluorine substitution, nitro functionality, and indole core positions it as a valuable asset in the medicinal chemist's toolkit.

For researchers working with 4-fluoro-5-nitro-2,3-dihydro-1H-indole, recent literature highlights several promising directions. These include exploring its use in cascade reactions to construct complex polycyclic systems, investigating its photophysical properties for sensing applications, and developing novel synthetic methodologies to access derivatives with enhanced biological activity. The compound's versatility ensures its relevance across multiple disciplines of chemical research.

In summary, 4-fluoro-5-nitro-2,3-dihydro-1H-indole (CAS No. 1003858-68-1) represents an important fluorinated nitroindole derivative with broad applications in pharmaceutical research and material science. Its unique structural features, synthetic accessibility, and potential for diverse functionalization make it a compound of significant interest to both academic and industrial researchers. As the field of fluorinated heterocycles continues to expand, this molecule will likely play an increasingly important role in the development of new bioactive compounds and functional materials.